Cas no 1806849-13-7 (3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile
• CAS No: 1806849-13-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4881467
• Update Time: 2025-05-26

3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C8H5F3N2O/c9-7(10)6-5(14)3-4(1-2-12)13-8(6)11/h3,7H,1H2,(H,13,14)
• InChI Key： OFIXZSCQSKBEJE-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C=C(CC#N)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0.7
• Topological Polar Surface Area: 52.9

Additional information on 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile

Introduction to 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile (CAS No. 1806849-13-7)

3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1806849-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of fluorine atoms and a nitrile group, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and medicinal research.

The molecular structure of 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile consists of a pyridine ring substituted with several functional groups. The difluoromethyl group at the 3-position and the fluoro group at the 2-position introduce electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. Additionally, the hydroxyl group at the 4-position and the nitrile group at the 6-position provide further opportunities for chemical modification and interaction with biological targets. These structural elements make this compound a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of multiple fluorine atoms in 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile particularly makes it an attractive scaffold for drug discovery. For instance, fluorine atoms can modulate lipophilicity, influence pharmacokinetic profiles, and enhance binding interactions with enzymes and receptors. These properties have been leveraged in the development of various small-molecule drugs targeting different disease pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By incorporating 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile into drug candidates, researchers can exploit its structural features to design molecules that selectively inhibit specific kinases. Recent studies have demonstrated that fluorinated pyridines can improve the potency and selectivity of kinase inhibitors, making them more effective in treating diseases such as leukemia and breast cancer.

Another area where this compound shows promise is in the development of antiviral agents. The ability to modulate viral protease activity is critical for combating infectious diseases caused by viruses such as HIV and influenza. The unique electronic properties of 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile make it a suitable candidate for designing inhibitors that can disrupt viral replication cycles. Preliminary research indicates that derivatives of this compound may exhibit inhibitory activity against certain viral proteases, offering a new avenue for antiviral drug development.

The synthetic utility of 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile also deserves mention. Its structural complexity allows for diverse chemical transformations, making it a versatile building block for constructing more intricate molecular architectures. Researchers can employ various synthetic strategies, such as nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and condensation reactions, to functionalize this compound and generate novel derivatives with tailored properties.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-6-acetonitrile (CAS No. 1806849-13-7) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic versatility, make it an invaluable tool for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.